Pyridine, 2-((2-methoxyethyl)amino)-5-nitro-
Overview
Description
Pyridine, 2-((2-methoxyethyl)amino)-5-nitro- is a chemical compound that has gained significant attention in scientific research due to its diverse range of applications. It is a nitro-substituted pyridine derivative that has been used in various fields, including medicinal chemistry, biochemistry, and material science.
Scientific Research Applications
Chemical Synthesis and Transformations
Researchers have investigated the reactions of pyridine derivatives, including those similar to "Pyridine, 2-((2-methoxyethyl)amino)-5-nitro-", in the synthesis of complex heterocyclic compounds. For instance, Biffin et al. (1968) discussed the conversion of 4-methoxy-5-nitropyrimidine into 3-amino-4-nitropyrazole, demonstrating the potential of pyridine derivatives in synthesizing pyrazole compounds. The study highlights the mechanism of transformation and its relevance in developing novel heterocyclic compounds (Biffin, Brown, & Porter, 1968).
Corrosion Inhibition
Pyridine derivatives have been evaluated for their effectiveness as corrosion inhibitors. Sudheer and Quraishi (2014) investigated the corrosion protection efficiency of certain pyridine compounds, including their inhibitory behavior and the mechanisms underlying their protective effects on mild steel in acidic environments. This research provides insights into the practical applications of pyridine derivatives in industrial corrosion protection (Sudheer & Quraishi, 2014).
Insecticidal Activity
The insecticidal properties of pyridine derivatives have been explored, revealing their potential in agricultural applications. Bakhite et al. (2014) synthesized and tested the toxicity of pyridine derivatives against the cowpea aphid, demonstrating significant insecticidal activity. This study underscores the potential of pyridine derivatives in developing new, effective insecticides (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Photocatalytic Degradation
The photocatalytic degradation of pyridine, a structure related to "Pyridine, 2-((2-methoxyethyl)amino)-5-nitro-", has been studied for environmental applications. Maillard-Dupuy et al. (1994) examined the kinetics and products of pyridine degradation in water using TiO2 photocatalysis. The findings highlight the potential of photocatalytic processes in the removal of hazardous chemicals from water, contributing to environmental protection efforts (Maillard-Dupuy, Guillard, Courbon, & Pichat, 1994).
properties
IUPAC Name |
N-(2-methoxyethyl)-5-nitropyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O3/c1-14-5-4-9-8-3-2-7(6-10-8)11(12)13/h2-3,6H,4-5H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQTQGKHTBLYEGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC1=NC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30224858 |
Source
|
| Record name | Pyridine, 2-((2-methoxyethyl)amino)-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30224858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridine, 2-((2-methoxyethyl)amino)-5-nitro- | |
CAS RN |
74037-56-2 |
Source
|
| Record name | Pyridine, 2-((2-methoxyethyl)amino)-5-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0074037562 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | WLN: T6NJ BM2O1 ENW | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=91095 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pyridine, 2-((2-methoxyethyl)amino)-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30224858 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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